Cas no 1890136-14-7 (ethyl (4aS,8aR)-2-sulfanylidene-decahydro-1,6-naphthyridine-6-carboxylate)

Ethyl (4aS,8aR)-2-sulfanylidene-decahydro-1,6-naphthyridine-6-carboxylate is a chiral bicyclic compound featuring a thioxo group at the 2-position and an ethyl carboxylate moiety at the 6-position. Its rigid decahydro-1,6-naphthyridine scaffold provides structural stability, while the stereospecific (4aS,8aR) configuration ensures precise spatial orientation for targeted applications. The thioxo group enhances reactivity, making it a versatile intermediate for heterocyclic synthesis, particularly in pharmaceutical and agrochemical research. The ethyl ester functionality offers synthetic flexibility for further derivatization. This compound is particularly valuable in asymmetric synthesis and catalysis due to its defined stereochemistry and functional group compatibility. Its high purity and well-characterized structure make it suitable for advanced research in medicinal chemistry and molecular design.
ethyl (4aS,8aR)-2-sulfanylidene-decahydro-1,6-naphthyridine-6-carboxylate structure
1890136-14-7 structure
Product Name:ethyl (4aS,8aR)-2-sulfanylidene-decahydro-1,6-naphthyridine-6-carboxylate
CAS No:1890136-14-7
MF:C11H18N2O2S
MW:242.337821483612
CID:5104229
Update Time:2026-03-03

ethyl (4aS,8aR)-2-sulfanylidene-decahydro-1,6-naphthyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,6-Naphthyridine-6(2H)-carboxylic acid, octahydro-2-thioxo-, ethyl ester, (4aS,8aR)-
    • ethyl (4aS,8aR)-2-sulfanylidene-decahydro-1,6-naphthyridine-6-carboxylate
    • Inchi: 1S/C11H18N2O2S/c1-2-15-11(14)13-6-5-9-8(7-13)3-4-10(16)12-9/h8-9H,2-7H2,1H3,(H,12,16)/t8-,9+/m0/s1
    • InChI Key: AKJSTTNNSBLUMU-DTWKUNHWSA-N
    • SMILES: N1[C@@]2([H])[C@]([H])(CN(C(OCC)=O)CC2)CCC1=S

ethyl (4aS,8aR)-2-sulfanylidene-decahydro-1,6-naphthyridine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ4160-100MG
ethyl (4aS,8aR)-2-sulfanylidene-decahydro-1,6-naphthyridine-6-carboxylate
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¥ 1,920.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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¥ 5,121.00 2023-04-14
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Additional information on ethyl (4aS,8aR)-2-sulfanylidene-decahydro-1,6-naphthyridine-6-carboxylate

Ethyl (4aS,8aR)-2-Sulfanylidene-Decahydro-1,6-Naphthyridine-6-Carboxylate: A Comprehensive Overview

The compound Ethyl (4aS,8aR)-2-Sulfanylidene-Decahydro-1,6-Naphthyridine-6-Carboxylate, with the CAS number 1890136-14-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries.

The name of the compound itself provides critical insights into its structure and properties. The term ethyl indicates the presence of an ethyl group, while sulfanylidene suggests the presence of a sulfur atom in a specific bonding configuration. The naphthyridine portion of the name refers to a fused bicyclic aromatic system, which is a key feature of this compound's molecular architecture.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. Its unique stereochemistry, as indicated by the (4aS,8aR) configuration, plays a crucial role in determining its physical and chemical properties. Researchers have found that this compound exhibits remarkable stability under various environmental conditions, making it a promising candidate for use in high-performance materials.

In terms of synthesis, this compound is typically derived from a multi-step process involving carefully controlled reactions to achieve the desired stereochemistry and functional groups. The use of advanced catalytic systems has enabled chemists to optimize the synthesis process, ensuring high yields and purity levels.

The application of this compound extends beyond traditional chemical industries. Recent advancements in nanotechnology have led to its incorporation into novel materials with enhanced mechanical and thermal properties. For instance, studies have demonstrated that this compound can be used as a precursor for synthesizing high-strength polymers and composites.

In addition to its material science applications, this compound has also shown potential in the field of pharmacology. Researchers are exploring its ability to interact with specific biological targets, which could pave the way for new drug discovery efforts.

The structural integrity of Ethyl (4aS,8aR)-2-Sulfanylidene-Decahydro-1,6-Naphthyridine-6-Carboxylate makes it highly suitable for use in demanding environments where durability and performance are critical factors.

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